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Introduction

Thionyl bromide (SOBr2) is a reactive inorganic compound that serves as a valuable reagent
in organic synthesis, particularly for the bromination of alcohols and carboxylic acids.[1][2] Its
utility in the preparation of alkyl and acyl bromides makes it a significant tool in the synthesis of
pharmaceuticals and other complex organic molecules. This guide provides an in-depth
overview of thionyl bromide, including its chemical and physical properties, safety and
handling procedures, and its applications in organic synthesis, complete with experimental
protocols and mechanistic diagrams.

Core Properties of Thionyl Bromide

Thionyl bromide is a colorless to orange-yellow liquid with a pungent odor.[1][3][4] It is
sensitive to moisture and light and reacts violently with water, producing sulfur dioxide and
hydrogen bromide.[1][3]

Identifiers and Physical Properties

The fundamental identifiers and physical properties of thionyl bromide are summarized in the
table below for quick reference.
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Property Value Citations

CAS Number 507-16-4 [1][2][5]

Molecular Formula SOBr2 [11[2][5]

Molecular Weight 207.87 g/mol [21[31[5]
Colorless to orange-yellow

Appearance o [11[3]114]
liquid

Density 2.683 g/mL at 25 °C [2][3]I5]

Melting Point -52 °C [21[31[5]
48 °C at 20 mmHg 138 °C at

Boiling Point 773 mmHg (with some [21[3114]
decomposition)

Refractive Index (n2°/D) 1.675 [2][3]

Vapor Pressure

10 mmHg at 31 °C

[2](3]

Solubility and Reactivity
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Property Description Citations

Decomposes violently,
- hydrolyzing to sulfur dioxide
Water Solubility ) [1][3]6]
(502) and hydrogen bromide

(HBI).

Miscible with benzene,
Solvent Solubility toluene, ether, chloroform, and  [3][4]

carbon tetrachloride.

Less stable than its chloride
analog, thionyl chloride. It
slowly decomposes upon
Stabilit
Y standing.[4][6] It is also

sensitive to moisture and light.

[3]

Stoichiometric bases can be

problematic as they can cause
Reactivity with Bases decomposition of thionyl [6]

bromide to tribromide, sulfur

dioxide, and sulfur.

Safety and Handling

Thionyl bromide is a hazardous and corrosive chemical that requires strict safety protocols.[1]
[7] Itis harmful if inhaled, swallowed, or absorbed through the skin and causes severe skin
burns and eye damage.[7][8]

Hazard Information

Hazard Statement GHS Classification

H312 + H332 Harmful in contact with skin and if inhaled.
H314 Causes severe skin burns and eye damage.
EUHO014 Reacts violently with water.
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Precautionary Measures and Personal Protective
Equipment (PPE)

Precautionary Statement Description

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off immediately all
P303 + P361 + P353 contaminated clothing. Rinse skin with
water/shower.
IF INHALED: Remove person to fresh air and
P304 + P340 + P310 keep comfortable for breathing. Immediately call
a POISON CENTER/doctor.
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling and Storage: Thionyl bromide should be handled in a chemical fume hood.[7] It is
crucial to prevent contact with water.[7] Store in a cool, dry, well-ventilated area in a tightly
sealed container under an inert atmosphere, such as nitrogen.[1][7] Recommended storage
temperature is 2-8°C.[2][3]

Applications in Organic Synthesis

The primary application of thionyl bromide is the conversion of alcohols to alkyl bromides and
carboxylic acids to acyl bromides.[1][6] This transformation is a fundamental step in many
synthetic pathways.

Conversion of Alcohols to Alkyl Bromides

Thionyl bromide is an effective reagent for the synthesis of alkyl bromides from primary and
secondary alcohols.[6][9] The reaction mechanism can proceed through either an Sn2 or Sni
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pathway, depending on the reaction conditions.

The reaction of an alcohol with thionyl bromide begins with the formation of an alkyl
bromosulfite intermediate. The subsequent step determines the stereochemical outcome.

e Sni (Substitution Nucleophilic internal): In the absence of a base, the reaction can proceed
via an Sni mechanism, which results in the retention of stereochemistry.[10][11] The bromide
from the bromosulfite group attacks the carbon from the same face as the leaving group.

e Sn2 (Substitution Nucleophilic bimolecular): In the presence of a base like pyridine, the
mechanism shifts to a standard Sn2 pathway, leading to an inversion of stereochemistry.[10]
[11] The base reacts with the intermediate, displacing a bromide ion, which then attacks the
carbon from the backside.

Caption: General reaction pathways for the conversion of alcohols to alkyl bromides using
thionyl bromide.

The Sni mechanism involves the formation of an intimate ion pair, which facilitates the internal
delivery of the bromide nucleophile.

Sni Mechanism Steps
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Click to download full resolution via product page

Caption: Stepwise workflow of the Sni mechanism for alcohol bromination.

Experimental Protocols
Preparation of an Alkyl Bromide from a Primary Alcohol

The following is a representative protocol for the conversion of a primary alcohol to its
corresponding alkyl bromide using thionyl bromide.
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Materials:

Primary alcohol (1.0 eq)

Thionyl bromide (1.1 - 1.5 eq)

Anhydrous dichloromethane (DCM) or diethyl ether as solvent
(Optional) Pyridine for Sn2 reaction (1.1 - 1.5 eq)

Ice bath

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir
bar, a dropping funnel, and a nitrogen inlet is charged with the primary alcohol and
anhydrous solvent.

Cooling: The flask is cooled to 0 °C in an ice bath.

Addition of Thionyl Bromide: Thionyl bromide is added dropwise to the stirred solution via
the dropping funnel over a period of 15-30 minutes. The reaction is exothermic, and the
temperature should be maintained at 0 °C.

Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and
stirred for 2-4 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Workup:

o The reaction mixture is carefully poured into ice-cold water to quench the excess thionyl
bromide.

o The organic layer is separated, and the aqueous layer is extracted with the solvent (e.qg.,
DCM).
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o The combined organic layers are washed with saturated sodium bicarbonate solution,
followed by brine.

o The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered,
and the solvent is removed under reduced pressure.

 Purification: The crude alkyl bromide can be purified by distillation or column
chromatography.

1. Reaction Setup
(Alcohol + Solvent in Flask)

2.Coolto 0 °C

3. Add SOBr2 Dropwise

4. Stir at Room Temp
(Monitor by TLC)

5. Quench, Extract, Wash, Dry

6. Purify Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of an alkyl bromide from an alcohol.

Conclusion
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Thionyl bromide is a potent but hazardous reagent that is highly effective for the synthesis of
alkyl and acyl bromides. A thorough understanding of its properties, reactivity, and handling
requirements is essential for its safe and successful application in the laboratory. The choice of
reaction conditions, particularly the presence or absence of a base, allows for control over the
stereochemical outcome of the bromination of chiral alcohols. This makes thionyl bromide a
versatile tool for synthetic chemists in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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